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Compound of Interest

Compound Name: Trilobatin 2''-acetate

Cat. No.: B15593750 Get Quote

For Immediate Release

A Deep Dive into the Molecular Nuances and Biological Activities of Two Promising Natural

Compounds

This technical guide provides a comprehensive analysis of the fundamental differences

between trilobatin and its acetylated counterpart, trilobatin 2''-acetate. Tailored for

researchers, scientists, and professionals in drug development, this document elucidates the

chemical, physical, and biological distinctions, supported by quantitative data, experimental

methodologies, and visual representations of key signaling pathways.

Core Chemical and Physical Distinctions
Trilobatin and trilobatin 2''-acetate are both dihydrochalcone glucosides, a class of flavonoids

known for their diverse biological activities. The primary structural difference lies in the

presence of an acetate group at the 2''-position of the glucose moiety in trilobatin 2''-acetate.

This seemingly minor modification significantly influences the physicochemical properties of the

molecule.
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Property Trilobatin
Trilobatin 2''-
acetate

References

Molecular Formula C21H24O10 C23H26O11 [1]

Molecular Weight 436.41 g/mol 478.45 g/mol [1]

CAS Number 4192-90-9 647853-82-5 [1]

Appearance
White to light yellow

crystalline powder

Solid, colorless or light

yellow crystalline
[1]

Water Solubility Slightly soluble Insoluble [1]

Organic Solvent

Solubility

Soluble in ethanol,

DMSO, and DMF

Soluble in ethanol and

ether
[1]

The addition of the acetate group in trilobatin 2''-acetate increases its molecular weight and

alters its polarity, leading to a notable decrease in water solubility compared to trilobatin. This

difference in solubility can have profound implications for their formulation, bioavailability, and

experimental handling.

Comparative Biological Activity: An Antioxidant
Perspective
A key area of investigation for both compounds is their antioxidant potential. A direct

comparative study has revealed significant differences in their efficacy in various antioxidant

assays.
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Antioxidant Activity
Assay

Trilobatin
Trilobatin 2''-
acetate

References

Lipid Peroxidation

(IC50)
88 µM 261 µM [2][3]

Superoxide

Dismutase (SOD)

Activity (EC50)

128 µM 575 µM [2][3]

Glutathione

Peroxidase (GSH-Px)

Activity (EC50)

129 µM 717 µM [2]

These results indicate that trilobatin is a more potent antioxidant than its acetylated form,

exhibiting a lower IC50 for inhibiting lipid peroxidation and lower EC50 values for enhancing the

activity of antioxidant enzymes SOD and GSH-Px.

Signaling Pathways Modulated by Trilobatin
Extensive research has been conducted on the molecular mechanisms underlying the

biological activities of trilobatin, revealing its interaction with several key signaling pathways.

Anti-inflammatory Effects via the NF-κB Pathway
Trilobatin has been shown to exert anti-inflammatory effects by suppressing the Nuclear

Factor-kappa B (NF-κB) signaling pathway.[3] It inhibits the degradation of IκBα, which in turn

prevents the nuclear translocation of the p65 subunit of NF-κB, thereby downregulating the

expression of pro-inflammatory cytokines.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/14577645/
https://thescipub.com/pdf/ajbbsp.2023.282.291.pdf
https://pubmed.ncbi.nlm.nih.gov/14577645/
https://thescipub.com/pdf/ajbbsp.2023.282.291.pdf
https://pubmed.ncbi.nlm.nih.gov/14577645/
https://thescipub.com/pdf/ajbbsp.2023.282.291.pdf
https://thescipub.com/pdf/ajbbsp.2023.282.291.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


LPS

TLR4

IKK Complex

IκBα-p65/p50

Phosphorylation

p65/p50

IκBα Degradation

Nucleus

Translocation

Pro-inflammatory
Gene Expression

Transcription

Trilobatin

Inhibition

Click to download full resolution via product page

Trilobatin's inhibition of the NF-κB signaling pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15593750?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Antioxidant and Cytoprotective Effects via the Nrf2/ARE
Pathway
Trilobatin activates the Nuclear factor erythroid 2-related factor 2 (Nrf2)/Antioxidant Response

Element (ARE) pathway, a critical cellular defense mechanism against oxidative stress.[4] By

promoting the nuclear translocation of Nrf2, trilobatin upregulates the expression of various

antioxidant and cytoprotective genes.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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